N-Isopropyl-N'-phenyl-p-phenylenediamine
N-Isopropyl-N'-phenyl-p-phenylenediamine
N-isopropyl-n'-phenyl-p-phenylenediamine appears as dark gray to black flakes or brown-black small chip-like solid with an aromatic odor. (NTP, 1992)
N-isopropyl-N'-phenyl-p-phenylenediamine is the N-substituted diamine that is 1,4-phenylenediamine substituted at one N with an isopropyl group and at the other with a phenyl group. It has a role as an antioxidant and an allergen.
4-(Isopropylamino)diphenylamine, also known as IPPD, is a chemical compound commonly used as an antiozonant in rubbers, particularly those used for tires. It is also a known allergen. Sensitivity to this compound may be identified with a clinical patch test.
N-isopropyl-n'-phenyl-1,4-phenylenediamine is a Standardized Chemical Allergen. The physiologic effect of n-isopropyl-n'-phenyl-1,4-phenylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity.
N-isopropyl-N'-phenyl-p-phenylenediamine is the N-substituted diamine that is 1,4-phenylenediamine substituted at one N with an isopropyl group and at the other with a phenyl group. It has a role as an antioxidant and an allergen.
4-(Isopropylamino)diphenylamine, also known as IPPD, is a chemical compound commonly used as an antiozonant in rubbers, particularly those used for tires. It is also a known allergen. Sensitivity to this compound may be identified with a clinical patch test.
N-isopropyl-n'-phenyl-1,4-phenylenediamine is a Standardized Chemical Allergen. The physiologic effect of n-isopropyl-n'-phenyl-1,4-phenylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity.
Brand Name:
Vulcanchem
CAS No.:
101-72-4
VCID:
VC21017314
InChI:
InChI=1S/C15H18N2/c1-12(2)16-14-8-10-15(11-9-14)17-13-6-4-3-5-7-13/h3-12,16-17H,1-2H3
SMILES:
CC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2
Molecular Formula:
C15H18N2
Molecular Weight:
226.32 g/mol
N-Isopropyl-N'-phenyl-p-phenylenediamine
CAS No.: 101-72-4
Cat. No.: VC21017314
Molecular Formula: C15H18N2
Molecular Weight: 226.32 g/mol
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Specification
| Description | N-isopropyl-n'-phenyl-p-phenylenediamine appears as dark gray to black flakes or brown-black small chip-like solid with an aromatic odor. (NTP, 1992) N-isopropyl-N'-phenyl-p-phenylenediamine is the N-substituted diamine that is 1,4-phenylenediamine substituted at one N with an isopropyl group and at the other with a phenyl group. It has a role as an antioxidant and an allergen. 4-(Isopropylamino)diphenylamine, also known as IPPD, is a chemical compound commonly used as an antiozonant in rubbers, particularly those used for tires. It is also a known allergen. Sensitivity to this compound may be identified with a clinical patch test. N-isopropyl-n'-phenyl-1,4-phenylenediamine is a Standardized Chemical Allergen. The physiologic effect of n-isopropyl-n'-phenyl-1,4-phenylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity. |
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| CAS No. | 101-72-4 |
| Molecular Formula | C15H18N2 |
| Molecular Weight | 226.32 g/mol |
| IUPAC Name | 1-N-phenyl-4-N-propan-2-ylbenzene-1,4-diamine |
| Standard InChI | InChI=1S/C15H18N2/c1-12(2)16-14-8-10-15(11-9-14)17-13-6-4-3-5-7-13/h3-12,16-17H,1-2H3 |
| Standard InChI Key | OUBMGJOQLXMSNT-UHFFFAOYSA-N |
| SMILES | CC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2 |
| Canonical SMILES | CC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2 |
| Boiling Point | 322 °F at 1 mmHg (NTP, 1992) |
| Colorform | Dark gray to black flakes |
| Flash Point | 303 °F (NTP, 1992) |
| Melting Point | 162 to 169 °F (NTP, 1992) 75 °C 72-76 °C |
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